Cas no 1105194-31-7 (6-[3-(3-methyl-1,2-oxazol-5-yl)propoxy]pyridine-3-carbonitrile)

• Product Name: 6-[3-(3-methyl-1,2-oxazol-5-yl)propoxy]pyridine-3-carbonitrile
• CAS No: 1105194-31-7
• MF: C₁₃H₁₃N₃O₂
• MW: 243.261222600937
• CID: 5734142
• PubChem ID: 33678641
• Update Time: 2025-05-20

6-[3-(3-methyl-1,2-oxazol-5-yl)propoxy]pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• AKOS015957965
• 1105194-31-7
• 6-[3-(3-Methylisoxazol-5-yl)propoxy]nicotinonitrile
• 6-[3-(3-methyl-1,2-oxazol-5-yl)propoxy]pyridine-3-carbonitrile
• EN300-236874
• 6-[3-(3-Methyl-5-isoxazolyl)propoxy]-3-pyridinecarbonitrile
• DTXSID301189450
• F2147-0240

• Inchi： 1S/C13H13N3O2/c1-10-7-12(18-16-10)3-2-6-17-13-5-4-11(8-14)9-15-13/h4-5,7,9H,2-3,6H2,1H3
• InChI Key： BGQKDBLHHIKUPD-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C#N)=CN=1)CCCC1=CC(C)=NO1

Computed Properties

• Exact Mass: 243.100776666g/mol
• Monoisotopic Mass: 243.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 71.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on 6-[3-(3-methyl-1,2-oxazol-5-yl)propoxy]pyridine-3-carbonitrile

Comprehensive Overview of 6-[3-(3-methyl-1,2-oxazol-5-yl)propoxy]pyridine-3-carbonitrile (CAS No. 1105194-31-7)

The compound 6-[3-(3-methyl-1,2-oxazol-5-yl)propoxy]pyridine-3-carbonitrile (CAS No. 1105194-31-7) is a specialized organic molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its unique structure, featuring a pyridine-3-carbonitrile core linked to a 3-methyl-1,2-oxazol-5-yl moiety via a propoxy bridge, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders.

In recent years, the demand for heterocyclic compounds like 6-[3-(3-methyl-1,2-oxazol-5-yl)propoxy]pyridine-3-carbonitrile has surged due to their role in developing small-molecule therapeutics. This compound's oxazole and pyridine rings are key pharmacophores, often found in FDA-approved drugs. For instance, similar structures are prevalent in medications for diabetes and neurodegenerative diseases, aligning with current trends in precision medicine and personalized therapy. Its CAS No. 1105194-31-7 is frequently searched in academic databases, reflecting its relevance in structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, 6-[3-(3-methyl-1,2-oxazol-5-yl)propoxy]pyridine-3-carbonitrile exemplifies modern green chemistry principles. Its synthesis often involves catalytic coupling reactions, minimizing waste and energy consumption—a hotspot in sustainable pharmaceutical manufacturing. Industry professionals frequently query "efficient synthesis of pyridine-oxazole hybrids" or "applications of nitrile-containing heterocycles," underscoring the compound's technical appeal.

The compound's physicochemical properties, such as its moderate lipophilicity and hydrogen-bonding capacity, make it a candidate for blood-brain barrier penetration—a critical factor in CNS drug development. This aligns with growing interest in neurotherapeutics and anti-inflammatory agents, as evidenced by rising searches for "oxazole derivatives in neurology". Its carbonitrile group further enables diverse chemical modifications, catering to high-throughput screening platforms.

In agrochemical contexts, 6-[3-(3-methyl-1,2-oxazol-5-yl)propoxy]pyridine-3-carbonitrile derivatives show promise as eco-friendly pesticides, addressing global concerns about food security and sustainable agriculture. Patent literature reveals its utility in combating resistant pest strains, resonating with queries like "novel modes of action in crop protection." The 3-methyl-1,2-oxazole segment is particularly noted for its biostability, a sought-after trait in formulation science.

Analytical characterization of CAS No. 1105194-31-7 typically employs HPLC-MS and NMR spectroscopy, with researchers emphasizing purity optimization for regulatory compliance. Recent publications highlight its compatibility with continuous flow chemistry—a trending topic in process intensification. These aspects cater to industrial chemists searching for "scalable synthesis of functionalized pyridines" or "QC protocols for nitrile intermediates."

As the scientific community prioritizes fragment-based drug design, 6-[3-(3-methyl-1,2-oxazol-5-yl)propoxy]pyridine-3-carbonitrile serves as a valuable molecular scaffold. Its balanced polarity and steric profile enable rational modifications, a recurring theme in medicinal chemistry webinars. The compound's CAS registry number (1105194-31-7) consistently appears in structure databases, reflecting its utility in cheminformatics and virtual screening pipelines.

Future research directions may explore its metal-chelating properties for catalytic applications or bioconjugation techniques. With rising interest in multifunctional building blocks, this compound's dual heterocyclic system positions it as a key player in next-generation therapeutic discovery. Its adaptability to combinatorial chemistry workflows ensures sustained relevance in both academic and industrial settings.